Mexiletine hydrochloride
Mexiletine hydrochloride
Mexiletine Hydrochloride is the hydrochloride salt form of mexiletine, a local anesthetic and antiarrhythmic (Class IB) agent structurally related to lidocaine. Mexiletine exerts its antiarrhythmic effect by inhibiting the inward sodium current in cardiac cells, thereby reducing the rate of rise of the cardiac action potential (phase 0) and decreases automaticity in the Purkinje fibers. This slows nerve impulses in the heart and stabilizes the heartbeat. Mexiletine's anesthetic activity is due to its ability to block sodium influx in peripheral nerves, thereby reducing the rate and intensity of pain impulses reaching the central nervous system.
Antiarrhythmic agent pharmacologically similar to LIDOCAINE. It may have some anticonvulsant properties.
Antiarrhythmic agent pharmacologically similar to LIDOCAINE. It may have some anticonvulsant properties.
Brand Name:
Vulcanchem
CAS No.:
5370-01-4
VCID:
VC0001069
InChI:
InChI=1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H
SMILES:
CC1=C(C(=CC=C1)C)OCC(C)N.Cl
Molecular Formula:
C11H17NO.HCl
Molecular Weight:
215.72 g/mol
Mexiletine hydrochloride
CAS No.: 5370-01-4
APIs
VCID: VC0001069
Molecular Formula: C11H17NO.HCl
Molecular Weight: 215.72 g/mol
| CAS No. | 5370-01-4 |
|---|---|
| Product Name | Mexiletine hydrochloride |
| Molecular Formula | C11H17NO.HCl |
| Molecular Weight | 215.72 g/mol |
| IUPAC Name | 1-(2,6-dimethylphenoxy)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H |
| Standard InChIKey | NFEIBWMZVIVJLQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)OCC(C)N.Cl |
| Canonical SMILES | CC1=C(C(=CC=C1)C)OCC(C)N.Cl |
| Description | Mexiletine Hydrochloride is the hydrochloride salt form of mexiletine, a local anesthetic and antiarrhythmic (Class IB) agent structurally related to lidocaine. Mexiletine exerts its antiarrhythmic effect by inhibiting the inward sodium current in cardiac cells, thereby reducing the rate of rise of the cardiac action potential (phase 0) and decreases automaticity in the Purkinje fibers. This slows nerve impulses in the heart and stabilizes the heartbeat. Mexiletine's anesthetic activity is due to its ability to block sodium influx in peripheral nerves, thereby reducing the rate and intensity of pain impulses reaching the central nervous system. Antiarrhythmic agent pharmacologically similar to LIDOCAINE. It may have some anticonvulsant properties. |
| Related CAS | 31828-71-4 (Parent) |
| Solubility | 32.4 [ug/mL] |
| Synonyms | KO 1173 KO-1173 KO1173 KOE 1173 KOE-1173 KOE1173 Mexiletene Mexiletine Mexiletine Hydrochloride Mexitil Mexitil PL Mexityl Novo Mexiletine Novo-Mexiletine |
| PubChem Compound | 21467 |
| Last Modified | Nov 11 2021 |
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